5-(Benzyloxy)-2-methylaniline
Overview
Description
5-(Benzyloxy)-2-methylaniline, also known as 5-BOMA, is an organic compound and a derivative of aniline. It is a colorless to pale yellow-colored liquid that is soluble in most organic solvents and has a boiling point of 214-215°C. 5-BOMA is widely used in scientific research, as it has a variety of applications in the fields of chemistry and biology.
Scientific Research Applications
Antimicrobial Applications
Derivatives of “5-(Benzyloxy)-2-methylaniline” have been found to exhibit antimicrobial activity. For example, chalcones derivatives synthesized from this compound have shown promising results in antimicrobial screening .
Pharmaceutical Applications
The compound and its derivatives have potential applications in pharmaceutical and medicinal chemistry. The synthesized compounds have been screened for their antimicrobial activity, which makes them potential candidates for drug development .
Mechanism of Action
Target of Action
5-(Benzyloxy)-2-methylaniline is a complex organic compound that is often used in organic synthesis It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
It’s known that similar compounds participate in suzuki–miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Similar compounds are known to participate in various biochemical pathways, including carbon–carbon bond forming reactions .
Pharmacokinetics
Similar compounds are known to have various pharmacokinetic properties depending on their chemical structure and the specific conditions under which they are used .
Result of Action
Similar compounds are known to participate in various chemical reactions, leading to the formation of new compounds .
properties
IUPAC Name |
2-methyl-5-phenylmethoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c1-11-7-8-13(9-14(11)15)16-10-12-5-3-2-4-6-12/h2-9H,10,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNRKEHVEZGIZJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC2=CC=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20650586 |
Source
|
| Record name | 5-(Benzyloxy)-2-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20650586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzyloxy)-2-methylaniline | |
CAS RN |
19499-88-8 |
Source
|
| Record name | 5-(Benzyloxy)-2-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20650586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![Propanenitrile, 3-[[4-[(4-nitrophenyl)azo]phenyl][2-[[(phenylamino)carbonyl]oxy]ethyl]amino]-](/img/structure/B99806.png)
